Cas no 2172565-15-8 (3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol)

• Product Name: 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol
• CAS No: 2172565-15-8
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5899222
• PubChem ID: 165788567
• Update Time: 2025-11-07

3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol
• 2172565-15-8
• EN300-1595788
• 3-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]butan-1-ol

• Inchi： 1S/C10H18N4O/c1-7(4-5-15)14-10(8-2-3-8)9(6-11)12-13-14/h7-8,15H,2-6,11H2,1H3
• InChI Key： OBFYYKHNIBQLQT-UHFFFAOYSA-N
• SMILES： OCCC(C)N1C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol

Comprehensive Overview of 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2172565-15-8)

The compound 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2172565-15-8) is a specialized organic molecule featuring a unique combination of functional groups, including an aminomethyl moiety, a cyclopropyl ring, and a 1,2,3-triazole core. This structure positions it as a promising candidate for pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. The presence of the 1,2,3-triazole group, known for its stability and hydrogen-bonding capabilities, enhances its potential in drug design, aligning with current trends in targeted therapies and precision medicine.

In recent years, the scientific community has shown growing interest in triazole-containing compounds due to their versatility in medicinal chemistry. Searches for terms like "triazole derivatives in drug discovery" and "cyclopropyl-containing bioactive molecules" have surged, reflecting the demand for innovative scaffolds. The aminomethyl group in this compound further expands its utility, as it can serve as a linker or modifier in prodrug strategies, a topic frequently explored in AI-driven drug design platforms. Researchers are particularly intrigued by its potential applications in kinase inhibition and antibacterial agents, areas where 1,2,3-triazoles have demonstrated significant efficacy.

From a synthetic perspective, 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol exemplifies advancements in click chemistry, a field popularized by Nobel laureate Barry Sharpless. The compound’s triazole ring likely originates from a copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely adopted for its efficiency and selectivity. This aligns with the rise in searches for "click chemistry applications 2024" and "green synthesis of heterocycles," highlighting its relevance to sustainable chemistry trends. Additionally, the cyclopropyl moiety’s strain energy and conformational rigidity make it a valuable tool in modulating pharmacokinetic properties, a hot topic in computational chemistry forums.

The physicochemical properties of CAS No. 2172565-15-8—such as solubility, logP, and hydrogen-bonding capacity—are critical for its bioavailability. These factors are frequently queried in databases like PubChem and Reaxys, underscoring the compound’s practical importance. Its aminomethyl side chain may also facilitate derivatization into prodrugs or conjugates, a strategy gaining traction in ADC (antibody-drug conjugate) development. As the pharmaceutical industry shifts toward fragment-based drug design, this molecule’s modular structure offers ample opportunities for optimization, resonating with queries like "small molecule optimization techniques."

In conclusion, 3-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylbutan-1-ol represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural features cater to contemporary research needs, from targeted drug delivery to bioconjugation, while its synthetic accessibility aligns with industrial scalability demands. As interest in heterocyclic pharmacophores continues to grow, this compound is poised to inspire further innovation in life sciences.